Ethyl (2Z)-2-(dimethylaminomethylidene)-6,6,6-trifluoro-3-oxohexanoate

• IUPAC Name: ethyl (2Z)-2-(dimethylaminomethylidene)-6,6,6-trifluoro-3-oxohexanoate
• InChI: InChI=1S/C11H16F3NO3/c1-4-18-10(17)8(7-15(2)3)9(16)5-6-11(12,13)14/h7H,4-6H2,1-3H3/b8-7-
• InChI Key: GISSIADWHIGYIL-FPLPWBNLSA-N
• Canonical SMILES: CCOC(=O)C(=CN(C)C)C(=O)CCC(F)(F)F
• Isomeric SMILES: CCOC(=O)/C(=C\N(C)C)/C(=O)CCC(F)(F)F
• Molecular Formula: C11H16F3NO3
• Molecular Weight: 267.24 g/mol

Description

This compound is an ester derivative, containing a dimethylaminomethylidene group and a trifluoroacetyl group. Ester compounds are often used in a wide range of applications, from plastics to pharmaceuticals, due to their reactivity and stability.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that it could be synthesized through condensation reactions involving the appropriate carboxylic acid and alcohol precursors.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the ester functional group, which is a carbonyl group adjacent to an ether group. The trifluoroacetyl group would add electronegativity to the molecule, potentially affecting its reactivity.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and reactivity would depend on the exact structure of the compound. Trifluoro groups tend to increase stability and decrease reactivity.

Scientific Research Applications

Polymer Synthesis and Catalysis

• Asymmetric Copolymerization : Dimeric zinc complexes, including derivatives of Ethyl (2Z)-2-(dimethylaminomethylidene)-6,6,6-trifluoro-3-oxohexanoate, have been employed as catalysts in the asymmetric alternating copolymerization of cyclohexene oxide and CO2, indicating their potential in creating polymers with unique properties (Nakano, Nozaki, & Hiyama, 2003).
• Hydroamination Catalysis : Aminotroponate zinc complexes, synthesized through reactions involving similar compounds, have shown effectiveness as catalysts in the intramolecular hydroamination of alkenes and alkynes, highlighting their versatility in synthesizing nitrogen-containing compounds (Meyer et al., 2006).

Material Science and Coordination Chemistry

• Coordination Polymers : The synthesis and characterization of coordination polymers incorporating Ethyl (2Z)-2-(dimethylaminomethylidene)-6,6,6-trifluoro-3-oxohexanoate derivatives have been explored, revealing insights into their structural properties and potential applications in materials science (Erxleben, 2001).

Organic Synthesis and Reaction Studies

• Synthesis of Heterocycles : Ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate, a compound closely related to Ethyl (2Z)-2-(dimethylaminomethylidene)-6,6,6-trifluoro-3-oxohexanoate, serves as a versatile intermediate for synthesizing a wide array of trifluoromethyl heterocycles, demonstrating the compound's utility in diverse organic synthesis applications (Honey, Pasceri, Lewis, & Moody, 2012).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if used as a pharmaceutical, it would interact with biological systems in a specific way to exert its effect.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. It could be interesting to explore its use in fields like pharmaceuticals or materials science.